Cas no 857284-12-9 ((2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol)

• Product Name: (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol
• CAS No: 857284-12-9
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• MDL: MFCD08690247
• CID: 719710
• PubChem ID: 18525756
• Update Time: 2025-05-20

(2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol,2-methyl-4-phenyl-
• (2-Methyl-4-phenyl-1,3-thiazol-5-yl)methanol
• (2-METHYL-4-PHENYL-1,3-THIAZOL-5-YL)METHANOL 97
• 5-Thiazolemethanol,2-methyl-4-phenyl
• DTXSID20594517
• J-500861
• 857284-12-9
• AS-9234
• MFCD08690247
• AKOS027295238
• DB-076420
• (2-Methyl-4-phenylthiazol-5-yl)methanol
• (2-Methyl-4-phenyl-1,3-thiazol-5-yl)methanol, AldrichCPR
• CS-0319338
• (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol

• MDL： MFCD08690247
• Inchi： 1S/C11H11NOS/c1-8-12-11(10(7-13)14-8)9-5-3-2-4-6-9/h2-6,13H,7H2,1H3
• InChI Key： RBRYERMYEBFVAB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C2C=CC=CC=2)=C1CO

Computed Properties

• Exact Mass: 205.05600
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.225
• Melting Point: 143 °C
• Boiling Point: 389.6°C at 760 mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.616
• PSA: 61.36000
• LogP: 2.61080

(2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol

Recent Advances in the Study of (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol (CAS: 857284-12-9) and Its Applications in Chemical Biology and Medicine

The compound (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol (CAS: 857284-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The thiazole moiety, a common feature in many bioactive molecules, confers this compound with notable pharmacological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the role of (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol as a key intermediate in the synthesis of more complex molecules with potential anticancer and anti-inflammatory activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of targeted kinases.

In addition to its anticancer potential, (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol has been explored for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, shows broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

The synthesis of (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol has also seen advancements. A 2022 publication in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the final product. This methodological innovation is particularly relevant for industrial applications, where large-scale production of high-purity intermediates is critical for downstream drug development.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Ongoing research is focusing on structural modifications to address these limitations while retaining the core pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2-methyl-4-phenyl-1,3-thiazol-5-yl)methanol (CAS: 857284-12-9) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities and recent synthetic advancements underscore its value as a focus of current research. Future studies should aim to explore its mechanisms of action in greater detail and assess its efficacy in preclinical models, paving the way for its eventual use in treating various diseases.